Cas no 1698250-95-1 (3-(pentan-2-yl)azetidin-3-ol)

3-(pentan-2-yl)azetidin-3-ol structure
3-(pentan-2-yl)azetidin-3-ol structure
Product Name:3-(pentan-2-yl)azetidin-3-ol
CAS No:1698250-95-1
MF:C8H17NO
MW:143.226682424545
CID:6607823
PubChem ID:107892683
Update Time:2023-12-06

3-(pentan-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(pentan-2-yl)azetidin-3-ol
    • EN300-1848462
    • 1698250-95-1
    • Inchi: 1S/C8H17NO/c1-3-4-7(2)8(10)5-9-6-8/h7,9-10H,3-6H2,1-2H3
    • InChI Key: IJURCJAYWXYHGS-UHFFFAOYSA-N
    • SMILES: OC1(CNC1)C(C)CCC

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.3Ų

3-(pentan-2-yl)azetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$707.0 2023-09-19
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$809.0 2023-09-19
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$1172.0 2023-06-03
Enamine
EN300-1848462-2.5g
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$1650.0 2023-09-19
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Enamine
EN300-1848462-10.0g
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$5037.0 2023-06-03
Enamine
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